![molecular formula C7H7ClN2O B1435597 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine CAS No. 1823379-92-5](/img/structure/B1435597.png)
6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
Overview
Description
6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine is a chemical compound with the molecular formula C7H7ClN2O. It has a molecular weight of 170.6 . It is a white solid and is stored at temperatures between 0-5°C .
Molecular Structure Analysis
The InChI code for 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine is 1S/C7H7ClN2O/c8-6-2-1-5-7(10-6)11-4-3-9-5/h1-2,9H,3-4H2 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine is a white solid with a predicted boiling point of 321.3±42.0 °C and a predicted density of 1.327±0.06 g/cm3 .Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of 1,2-oxazines and related compounds, including 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine, is achieved through methods like the dehydration of dihydro-oxazines obtained from the cyclization of certain oximino compounds. These processes emphasize the importance of oxazinium salts as electrophiles, showcasing the compound's role in the synthesis of chiral synthons and its general reactivity (Sainsbury, 1991).
Application in Heterocyclic Chemistry
The compound's relevance extends to its use in creating complex heterocyclic structures, where it serves as a precursor or intermediary. For instance, studies on polymer-supported syntheses highlight the preparation of oxazine and thiazine scaffolds, indicating the compound's versatility in solid-phase synthesis (SPS) techniques (Králová et al., 2018). This reflects its potential in medicinal chemistry and material science, facilitating the development of novel heterocyclic compounds with diverse functions.
Biological Activity
Although direct studies on 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine specifically might be limited, related research indicates the biological significance of structurally similar compounds. For instance, research on 3-aryl-2H,4H-benz(e)(1,3)oxazine-2,4-diones and thiosalicylanilides shows a spectrum of biological activities, such as antibacterial and anti-inflammatory properties, hinting at the potential bioactivity of 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine derivatives (Waisser & Kubicová, 1993).
properties
IUPAC Name |
6-chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O/c8-6-2-1-5-7(10-6)11-4-3-9-5/h1-2,9H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANVNCDJLJLRPHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(N1)C=CC(=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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